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Compound of Interest

Compound Name: 5-Chloroisothiazol-3-ol

Cat. No.: B1278809

5-Chloro-2-methyl-4-isothiazolin-3-one, commonly referred to as CMIT or MCI
(Methylchloroisothiazolinone), is a five-membered heterocyclic compound that has become
indispensable in the field of microbial control.[1][2] As a powerful biocide and preservative, its
primary function is to inhibit the growth of a wide spectrum of bacteria, fungi, and algae in
agueous systems.[3] Its efficacy, even at low concentrations, has led to its widespread use in
numerous industrial and consumer products, from cosmetics and paints to water treatment and
metalworking fluids.[2][4][5]

CMIT is frequently formulated in combination with a related compound, 2-methyl-4-isothiazolin-
3-one (MIT), typically in a 3:1 ratio. This synergistic mixture, commercially known as Kathon™,
provides a broader spectrum of antimicrobial activity.[3][4] This guide offers a comprehensive
technical review for researchers and drug development professionals, delving into the
synthesis, mechanism of action, applications, and safety considerations of this significant
isothiazolinone.
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Caption: Industrial synthesis workflow for CMIT production.
Physicochemical Data

The compound's physical and chemical properties are crucial for its formulation and

application.
Property Value Source(s)
Molecular Formula C4H4CINOS [6]
Molar Mass 149.60 g/mol [2]
Appearance White to light amber solid/liquid  [2][6]
Melting Point 52-55 °C [2][6][7]
Solubility in Water Miscible / Infinite [21[7]
log Kow (Octanol-Water
Partition) 0401 [2117]
Vapor Pressure 0.018 mm Hg at 25 °C [2]

Mechanism of Antimicrobial Action

The biocidal activity of CMIT is rooted in its ability to rapidly inhibit critical life-sustaining
enzymes within microbial cells. [3]The mechanism is a two-step process that ultimately leads to
cell death.

e Rapid Inhibition: Upon contact with a microorganism, CMIT quickly penetrates the cell wall.
The core of its activity lies in the electrophilic nature of the sulfur atom in the isothiazolinone
ring. This activated N-S bond readily reacts with nucleophiles inside the cell, particularly the
thiol groups (-SH) found in the amino acid cysteine. [8][9]Cysteine residues are often present
at the active sites of essential enzymes, such as dehydrogenases involved in cellular
respiration.

« Irreversible Damage: The reaction between CMIT and a protein's thiol group forms a mixed
disulfide bond. This covalent modification alters the enzyme's three-dimensional structure,
inactivating it. [3][10][11]The disruption of numerous enzymatic pathways, including
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respiration and metabolism, leads to a rapid cessation of growth and, ultimately, irreversible
cell damage and death. [12]The presence of the electron-withdrawing chlorine atom at the C-
5 position enhances the electrophilicity of the sulfur atom, making CMIT significantly more

potent than its non-chlorinated counterpart, MIT. [13]
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Caption: The biocidal mechanism of CMIT against microbial cells.
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Applications as a Biocidal Agent

CMIT's broad-spectrum efficacy makes it a versatile preservative and biocide across numerous
sectors. [14][15]lt is effective against Gram-positive and Gram-negative bacteria, as well as
molds and yeasts.

Application Area Function & Rationale

Used in rinse-off products like shampoos,

conditioners, and liquid soaps to prevent
Personal Care Products ) ] ] ] .

microbial spoilage during production and

storage. [5][14]

Acts as an in-can preservative for water-based
_ _ latex paints, preventing bacterial growth that can
Paints & Coatings ) ) )
lead to gas production, viscosity loss, and foul

odors. [4][8]

Controls bacteria, fungi, and algae in cooling
) towers, pulp and paper mill water systems, and
Industrial Water Treatment ] ) ] .
oil extraction processes to prevent biofouling

and corrosion. [3][4]

) . Preserves polymer latex emulsions and
Adhesives & Emulsions ) ] ) ]
adhesives from microbial degradation. [4][16]

Prevents the growth of microorganisms in water-
) ] based cutting fluids, which can cause fluid
Metalworking Fluids ]
breakdown, corrosion, and unpleasant odors.

[17]

| Fuel Systems | Has been investigated for controlling microbial growth in aircraft fuel systems,
where it can prevent microbiologically influenced corrosion (MIC). [18]]

Efficacy Data

The Minimum Inhibitory Concentration (MIC) is a standard measure of a biocide's
effectiveness. The data below illustrates the potent activity of CMIT, especially when compared
to the non-chlorinated MIT.
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MIC (ppm of active

Microorganism Type . . Source(s)
ingredient)
o ) Gram-negative
Escherichia coli ) 0.5 [13]
Bacteria
Schizosaccharomyces
Yeast 2.6 [13]
pombe
Pseudomonas Gram-negative
. i 4.0 [19]
aeruginosa Bacteria
Staphylococcus Gram-positive
) 0.4 [19]
aureus Bacteria
Aspergillus niger Mold 8.0 [19]
Candida albicans Yeast 2.0 [19]

Note: Data is for CMIT/MIT mixtures (e.g., Kathon CG). MIC values can vary based on test
conditions.

Analytical Methodologies

Accurate quantification of CMIT is essential for regulatory compliance and quality control,
particularly due to its potential as a skin sensitizer. [9][11]High-Performance Liquid
Chromatography (HPLC) is the most common and robust analytical technique. [13][20][21]
Experimental Protocol: HPLC-UV Analysis of CMIT in a Cosmetic Matrix

This protocol provides a self-validating system for the determination of CMIT.
o Standard Preparation:

o Rationale: A certified reference material (CRM) is crucial for accurate quantification. [9] *
Procedure: Prepare a stock solution (e.g., 1000 pg/mL) of a CMIT/MIT CRM in methanol.
From this stock, create a series of calibration standards (e.g., 0.1, 0.5, 1.0, 5.0, 10.0
pg/mL) by serial dilution with the mobile phase.

o Sample Preparation (Extraction):
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o Rationale: The analyte must be efficiently extracted from the complex sample matrix (e.g.,
a lotion or shampoo) into a solvent compatible with the HPLC system.

o Procedure: Accurately weigh approximately 1g of the sample into a 50 mL volumetric flask.
Add 25 mL of methanol and sonicate for 15-20 minutes to extract the analytes. [9]Allow
the solution to cool to room temperature and dilute to the mark with methanol. Filter the
extract through a 0.45 um syringe filter to remove particulates before injection.

o Chromatographic Conditions:

o Rationale: A C18 column provides good retention and separation for moderately polar
compounds like isothiazolinones. An isocratic mobile phase simplifies the method, while
UV detection at the absorbance maximum ensures good sensitivity.

o System: HPLC with a UV/Vis or Diode Array Detector (DAD). [9][11] * Column: C18
analytical column (e.g., 4.6 mm x 250 mm, 5 um particle size).

o Mobile Phase: A mixture of 0.1% acetic acid in water and methanol (e.g., 20:80 v/v). [21] *
Flow Rate: 1.0 mL/min. [21] * Detection Wavelength: 274 nm. [21] * Injection Volume: 10
pL. [21]

e Analysis and Quantification:

o Rationale: A calibration curve establishes the linear relationship between detector
response (peak area) and concentration.

o Procedure: Inject the calibration standards to generate a calibration curve. Then, inject the
prepared sample extracts. The concentration of CMIT in the sample is determined by
comparing its peak area to the calibration curve. The final concentration is calculated by
accounting for the initial sample weight and dilution factors. For higher sensitivity and
selectivity, especially in complex matrices, Liquid Chromatography with Tandem Mass
Spectrometry (LC-MS/MS) can be employed. [9]

Toxicology and Safety Profile

While an effective biocide, CMIT is also a well-documented contact allergen and skin sensitizer.
[2][8]Its reactivity with protein thiols, which is the basis for its biocidal activity, also allows it to
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react with skin proteins, potentially triggering an immune response. [8]This has led to strict
regulatory limits on its use, especially in leave-on cosmetic products. [17]

Toxicological Endpoint Result Source(s)
Acute Oral Toxicity (Rat, 66 mglkg (for CMIT/IMIT [22]
LD50) mixture)
Skin Corrosion/Irritation Corrosive; causes severe skin 23]
(Rabbit) burns

o ) Corrosive; causes serious eye
Eye Damage/Irritation (Rabbit) [23]

damage

) o ) ) Strong sensitizer; may cause
Skin Sensitization (Guinea Pig) ] ] ] [22][23]
an allergic skin reaction

) o Not classified as a human
Carcinogenicity . [24]
carcinogen (IARC Group D)

| Mutagenicity (Ames Test) | Negative | [22]]

Regulatory Status: Due to its sensitization potential, regulatory bodies worldwide have
restricted the concentration of CMIT/MIT mixtures. For example, in many regions, the
maximum concentration is limited to 15 ppm (0.0015%) in rinse-off products, while its use in
leave-on products is severely restricted or banned. [2][17][25]

Environmental Fate and Degradation

Despite its potent biological activity, CMIT is not persistent in the environment. It undergoes
rapid degradation through several pathways. [1][24]

e Hydrolysis: The stability of CMIT is pH-dependent. It is relatively stable in acidic media but
degrades in neutral and alkaline solutions. At pH 9, the hydrolysis half-life is approximately
22 days. [1][26]* Photolysis: In the presence of light, CMIT can undergo photolytic
degradation. [27]* Biodegradation: Soil and aquatic microorganisms readily degrade
isothiazolinones. Half-lives in soil are typically less than 10 days. [1]The primary degradation
pathway involves the opening of the isothiazolinone ring, followed by loss of the chlorine and
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sulfur atoms, ultimately leading to simpler organic acids like N-methylmalonamic acid, which
are then mineralized to CO:. [1]* Chemical Degradation: CMIT can also be degraded by
reaction with nucleophiles or reducing agents in the environment. For instance, it has been
shown to degrade in the presence of iron. [28]

Environmental Degradation of CMIT
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Caption: Major environmental degradation pathways for CMIT.
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This rapid degradation ensures that the compound does not bioaccumulate, and its

environmental risk is considered low when used correctly. [1][24]

Conclusion

5-Chloro-2-methyl-4-isothiazolin-3-one is a highly effective, broad-spectrum biocide that plays a

critical role in preserving a vast array of industrial and consumer products. Its potent

mechanism of action, based on the irreversible inhibition of microbial enzymes, provides

reliable protection against spoilage and biofouling. However, its utility is balanced by significant

toxicological concerns, primarily its status as a potent skin sensitizer. This has necessitated

careful formulation, strict regulatory oversight, and the development of precise analytical

methods for its detection. Future research will likely focus on developing new biocidal

technologies with similar efficacy but improved safety profiles, while the responsible and

regulated use of CMIT will continue to be essential for material preservation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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